Cas no 933041-14-6 (6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one)

6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one structure

933041-14-6 structure

Product Name:6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one

CAS No:933041-14-6

MF:C₄HBrCl₂N₂O

MW:243.873537778854

MDL:MFCD11656268

CID:1122012

PubChem ID:53485260

Update Time:2024-10-26

6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 6-bromo-4,5-dichloro-3(2H)-Pyridazinone
- 3(2H)-Pyridazinone, 6-bromo-4,5-dichloro-
- 3-bromo-4,5-dichloro-1H-pyridazin-6-one
- 6-Bromo-4,5-dichloro-3(2H)-pyridazinone (ACI)
- 6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one
- DTXSID50704465
- AS-64195
- AKOS027325692
- 933041-14-6
- CIXBFXGEDMRWSN-UHFFFAOYSA-N
- 6-Bromo-4,5-dichloropyridazin-3(2H)-one
- MFCD11656268
- SCHEMBL3056629
- DB-029236
- SY204204
- CS-0134991
- EN300-223082
- F80298
- MDL： MFCD11656268
- Inchi： 1S/C4HBrCl2N2O/c5-3-1(6)2(7)4(10)9-8-3/h(H,9,10)
- InChI Key： CIXBFXGEDMRWSN-UHFFFAOYSA-N
- SMILES： O=C1C(Cl)=C(Cl)C(Br)=NN1

Computed Properties

Exact Mass: 241.86500
Monoisotopic Mass: 241.86493g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 41.5Å²

Experimental Properties

PSA: 45.75000
LogP: 1.83920

6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM303230-1g	6-bromo-4,5-dichloropyridazin-3(2H)-one	933041-14-6	95%	1g	$933	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H31580-250mg	6-Bromo-4,5-dichloropyridazin-3(2H)-one	933041-14-6	95%	250mg	¥1210.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H31580-1g	6-Bromo-4,5-dichloropyridazin-3(2H)-one	933041-14-6	95%	1g	¥3610.0	2023-09-07
TRC	B801005-10mg	6-Bromo-4,5-dichloro-2,3-dihydropyridazin-3-one	933041-14-6		10mg	$ 70.00	2022-06-06
TRC	B801005-50mg	6-Bromo-4,5-dichloro-2,3-dihydropyridazin-3-one	933041-14-6		50mg	$ 230.00	2022-06-06
TRC	B801005-100mg	6-Bromo-4,5-dichloro-2,3-dihydropyridazin-3-one	933041-14-6		100mg	$ 340.00	2022-06-06
eNovation Chemicals LLC	D771652-250mg	6-BROMO-4,5-DICHLORO-3(2H)-PYRIDAZINONE	933041-14-6	95%	250mg	$475	2024-06-06
eNovation Chemicals LLC	D771652-1g	6-BROMO-4,5-DICHLORO-3(2H)-PYRIDAZINONE	933041-14-6	95%	1g	$580	2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN23525-100MG	6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one	933041-14-6	95%	100MG	￥ 990.00	2023-04-12
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN23525-250MG	6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one	933041-14-6	95%	250MG	￥ 1,584.00	2023-04-12

6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one Production Method

Production Method 1

932-22-9

933041-14-6

Reaction Conditions

1.1 Reagents: Bromine Solvents: Water ; 30 min, rt → 180 °C

Reference

: Preparation of pyridazinones derivatives as herbicidal compounds

, World Intellectual Property Organization, , ,

Production Method 2

932-22-9

933041-14-6

Reaction Conditions

1.1 Reagents: Bromine Solvents: Water ; 30 min, rt → 180 °C

Reference

: Preparation of substituted pyrazinecarboxamides as PRMT5-substrate adaptor interaction inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

932-22-9

933041-14-6

Reaction Conditions

1.1 Reagents: Bromine Solvents: Water ; 30 min, 180 °C; cooled

Reference

: Pyridazinone derivatives as herbicides and their preparation

, World Intellectual Property Organization, , ,

Production Method 4

932-22-9

933041-14-6

Reaction Conditions

1.1 Reagents: Bromine Solvents: Water ; 30 min, rt → 180 °C

Reference

: Preparation of pyridazinediones as herbicidal compounds

, United Kingdom, , ,

Production Method 5

932-22-9

933041-14-6

Reaction Conditions

1.1 Reagents: Bromine Solvents: Water ; 30 min, rt → 180 °C

Reference

: Preparation of pyridazinone derivatives as herbicides

, World Intellectual Property Organization, , ,

Production Method 6

932-22-9

933041-14-6

Reaction Conditions

1.1 Reagents: Bromine Solvents: Water ; 2 d, 90 °C

Reference

: Studies on improved synthesis of 2'-deoxyribonucleosides of pyridazine derivatives

Kazimierczuk, Zygmunt; Kaminski, Jaroslaw; Meggio, Flavio, Collection of Czechoslovak Chemical Communications, 2006, 71(6), 889-898

Production Method 7

932-22-9

933041-14-6

Reaction Conditions

1.1 Reagents: Lithium hydroxide , Bromine Solvents: Methanol ; basified, 70 °C

Reference

: Reductions in log P Improved Protein Binding and Clearance Predictions Enabling the Prospective Design of Cannabinoid Receptor (CB1) Antagonists with Desired Pharmacokinetic Properties

Ellsworth, Bruce A.; Sher, Philip M.; Wu, Ximao; Wu, Gang; Sulsky, Richard B.; et al, Journal of Medicinal Chemistry, 2013, 56(23), 9586-9600